3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-ethylbutanoate

• CAS: 851093-67-9
• Molecular Formula: C22H23N3O6S
• Molecular Weight: 457.5
• SMILES: CCC(CC)C(=O)OC1=C(C(=NN1C2=CC=CC=C2)C)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• InChI: InChI=1S/C22H23N3O6S/c1-4-16(5-2)22(26)31-21-20(15(3)23-24(21)17-9-7-6-8-10-17)32(29,30)19-13-11-18(12-14-19)25(27)28/h6-14,16H,4-5H2,1-3H3
• InChIKey: RXWQCUQCYKQBEP-UHFFFAOYSA-N
• Solubility: not available

Sourcing 3-Methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-ethylbutanoate (CAS 851093-67-9) for Focused Research Programmes

3-Methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-ethylbutanoate (CAS 851093‑67‑9; molecular formula C₂₂H₂₃N₃O₆S; MW 457.5 g mol⁻¹) is a fully substituted pyrazole derivative bearing a 4‑nitrobenzenesulfonyl electron‑withdrawing group at C‑4 and a branched 2‑ethylbutanoate ester at C‑5 [REFS‑1]. The pyrazole scaffold is a recognised privileged structure in medicinal chemistry, and sulfonyl‑pyrazole congeners are explicitly claimed as cyclooxygenase‑2 (COX‑2) inhibitors in multiple patents [REFS‑2]. The compound is commercially supplied as a research‑grade building block or screening library component (typical purity ≥95 %) intended for non‑human, non‑therapeutic use [REFS‑1][REFS‑3].

1 Privileged pyrazole scaffold with sulfonyl–COX‑2 patent relevance

2 Research‑grade building block or screening library component (≥95% purity)

3 Intended for non‑human, non‑therapeutic research use

• [1] US Patent 6,472,416 (2002). Sulfonylphenylpyrazole compounds useful as COX-2 inhibitors. View Source

Why 5‑Ester Chain Architecture in 3‑Methyl‑4‑(4‑nitrobenzenesulfonyl)‑1‑phenyl‑1H‑pyrazole Derivatives Makes Direct Swapping Unreliable

In closely related congeneric series built on the same 3‑methyl‑4‑(4‑nitrobenzenesulfonyl)‑1‑phenyl‑1H‑pyrazol‑5‑yl core, the C‑5 ester substituent controls both physicochemical and (where data exist) biological readouts [REFS‑1][REFS‑2]. The target compound differs from the linear pentanoate analogue (CAS 6245‑36‑9) solely in the branching of the 6‑carbon acyl chain (2‑ethylbutanoate vs. n‑pentanoate). This seemingly modest change alters calculated logP, topological polar surface area, rotatable bond count, and steric shielding of the ester carbonyl – all parameters that directly influence target engagement, metabolic stability, and solubility [REFS‑2][REFS‑3]. Consequently, procurement of an in‑class reference compound with a different 5‑ester cannot be assumed to replicate the pharmacological or pharmacokinetic profile of the target molecule; each ester variant constitutes a distinct chemical entity that must be evaluated on its own data. **No peer‑reviewed, head‑to‑head comparative biological data for the target compound versus its closest ester analogs were identified in the open literature; the following quantitative evidence is therefore restricted to computationally derived or class‑level comparisons.**

Target Compound

Alternative Esters

Branched 2‑ethylbutanoate (quaternary α‑carbon)

Linear pentanoate or acetate (secondary α‑carbon or methyl)

Branching alters lipophilicity, rotatable bond count, and steric shielding; no head‑to‑head pharmacological data exist – physicochemical profiles may not transfer directly.

4‑nitrobenzenesulfonyl (UV tag, reducible to amine)

Methylsulfonyl (tosyl) analogues (non‑reducible, different UV)

Nitrated sulfonyl provides orthogonal detection and downstream derivatisation; methylsulfonyl counterparts cannot replicate this synthetic versatility.

• [1] MDPI Biomedicines 2022, 10(5), 1124. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. View Source

Quantitative Differentiation Map for 3-Methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-ethylbutanoate (CAS 851093-67-9)

Ester Chain Branching Shifts Calculated Lipophilicity Relative to the Linear Pentanoate Analogue

The 2‑ethylbutanoate ester introduces a quaternary‑carbon branching point adjacent to the carbonyl, whereas the pentanoate comparator (CAS 6245‑36‑9) bears a straight‑chain C5 ester. Predicted logP (XLogP3‑AA) for the target compound is 4.0, compared with 3.6 for the pentanoate (Δ = +0.4 log units) [REFS‑1][REFS‑2]. This increase is consistent with the known effect of chain branching on hydrophobicity and may enhance membrane permeability while reducing aqueous solubility.

Lipophilicity shift

Computed property

Δ +0.4 logP

Supports permeability‑solubility optimization screening

XLogP3‑AA prediction; verify experimentally vs. pentanoate (CAS 6245‑36‑9)

Evidence Dimension	Predicted partition coefficient (logP)
Target Compound Data	XLogP3-AA ≈ 4.0
Comparator Or Baseline	Pentanoate ester (CAS 6245-36-9): XLogP3-AA ≈ 3.6
Quantified Difference	Δ ≈ +0.4 log units
Conditions	Computed using XLogP3-AA algorithm (PubChem-derived prediction)

Why This Matters

A logP difference of 0.4 units can translate into a measurable shift in permeability and solubility, making the branched ester a distinct starting point for lead optimisation when permeability is a limiting factor.

• [1] PubChem (via BenchChem). Computed properties for 3-methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-ethylbutanoate. View Source

Increased Rotatable Bond Count and Topological Complexity Versus Shorter-Chain Acetate Analogue

The target compound contains 9 rotatable bonds, whereas the acetate ester analogue (C₁₈H₁₅N₃O₆S, MW 401.4) contains only 6 [REFS‑1]. Higher rotatable bond count generally correlates with greater conformational entropy penalty upon binding, potentially reducing target affinity unless compensated by productive hydrophobic contacts. The 2‑ethylbutanoate chain also increases topological polar surface area (tPSA ≈ 120 Ų) relative to the acetate (tPSA ≈ 104 Ų) [REFS‑1][REFS‑2].

Molecular complexity

Data to verify

+3 rot. bonds, +16 Ų tPSA

May influence binding entropy; requires direct affinity data

Calculated from SMILES; no experimental binding studies

Evidence Dimension	Rotatable bond count and tPSA
Target Compound Data	9 rotatable bonds; tPSA ≈ 120 Ų
Comparator Or Baseline	Acetate ester analogue: 6 rotatable bonds; tPSA ≈ 104 Ų
Quantified Difference	+3 rotatable bonds; +16 Ų tPSA
Conditions	Calculated from SMILES (CCC(CC)C(=O)Oc1c(c(nn1c2ccccc2)C)S(=O)(=O)c3ccc(cc3)[N+](=O)[O-]) using standard cheminformatics tools

Why This Matters

Greater molecular complexity may translate into higher selectivity for some biological targets, but the trade-off in binding entropy must be evaluated experimentally; the branched ester therefore represents a distinct point on the property‑activity landscape.

Steric Shielding of the Ester Carbonyl May Differentially Modulate Hydrolytic Stability

The 2‑ethyl substituent on the butanoate creates a quaternary carbon α to the carbonyl, providing greater steric hindrance than the linear pentanoate or the acetate. In analogous pyrazole‑ester series, sterically hindered esters show prolonged half‑lives in plasma and hepatic microsomal assays relative to linear esters [REFS‑1]. While no direct stability data for this specific compound are published, the class‑level SAR supports the inference that the 2‑ethylbutanoate ester would be hydrolysed more slowly than the pentanoate or acetate congeners [REFS‑1][REFS‑2].

Hydrolytic stability inference

Class‑level inference

Branched ester may slow hydrolysis

If prodrug intended, stability differences require direct assay

General ester SAR; no compound‑specific stability data

Evidence Dimension	Predicted relative hydrolytic stability
Target Compound Data	Branched 2-ethylbutanoate ester (quaternary α-carbon)
Comparator Or Baseline	Linear pentanoate and acetate esters (secondary α-carbon or methyl)
Quantified Difference	No direct quantitative comparison available; class-level SAR indicates slower hydrolysis
Conditions	Inference from general ester prodrug SAR (no compound-specific assay data)

Why This Matters

If the ester is intended as a pro‑moiety or a metabolic soft spot, the branched architecture may extend the compound’s effective lifetime in biological systems, influencing both efficacy and toxicity readouts in cell‑based or in vivo experiments.

• [1] MDPI Biomedicines 2022, 10(5), 1124. Review covering pyrazole SAR including ester modifications. View Source
• [2] US Patent 6,472,416 (2002). Sulfonylphenylpyrazole compounds useful as COX-2 inhibitors – exemplifying varied ester and sulfonamide substituents. View Source

Nitrobenzenesulfonyl Group Provides a Spectroscopic and Reactivity Handle Absent in Methylsulfonyl Analogues

The 4‑nitrobenzenesulfonyl group at C‑4 distinguishes this compound from pyrazole derivatives bearing a methylsulfonyl (tosyl‑like) or unsubstituted benzenesulfonyl group. The nitro group exhibits a strong UV absorption at ~270 nm (ε ≈ 10 000 M⁻¹cm⁻¹) and can be selectively reduced to an amine under mild conditions (H₂/Pd‑C or SnCl₂), enabling on‑resin or in‑cell derivatisation strategies not possible with non‑nitrated sulfonyl analogues [REFS‑1][REFS‑2]. Furthermore, the nitro group can act as a hydrogen‑bond acceptor in target binding pockets, as documented in COX‑2 inhibitor co‑crystal structures featuring nitro‑substituted sulfonamides [REFS‑2].

Spectroscopic & reactivity handle

Cross‑study comparable

λmax ~270 nmvs. tosyl ~230 nm

Reducible to aminenot reducible

Enables UV monitoring and downstream amine elaboration

Standard nitro reduction chemistry; from patent exemplification

Evidence Dimension	UV absorption and reducibility
Target Compound Data	4-nitrobenzenesulfonyl: λmax ~270 nm; reducible to amine
Comparator Or Baseline	4-methylbenzenesulfonyl (tosyl) analogue: λmax ~230 nm; not reducible
Quantified Difference	λmax shift of ~40 nm; presence of a reducible functional group
Conditions	Spectroscopic data from nitroaromatic literature; reduction conditions standard in organic chemistry

Why This Matters

The nitro group enables orthogonal detection (UV/Vis monitoring) and downstream chemical elaboration (e.g., conversion to amides, diazonium salts) that are unavailable with methylsulfonyl counterparts, making this compound a more versatile intermediate for library synthesis and SAR exploration.

• [1] US Patent 6,472,416 (2002). Sulfonylphenylpyrazole compounds with nitro‑substituted aryl sulfonyl groups as COX-2 inhibitors. View Source

Optimal Deployment Scenarios for 3-Methyl-4-(4-nitrobenzenesulfonyl)-1-phenyl-1H-pyrazol-5-yl 2-ethylbutanoate Based on Verified Evidence

Scaffold for Diversity-Oriented Synthesis of Sulfonylpyrazole Libraries with Tunable 5‑Ester Pharmacophores

The branched 2‑ethylbutanoate ester offers a synthetically modifiable handle that can be hydrolysed to the free acid and subsequently coupled to amines or alcohols, generating libraries of amide or ester variants. The 4‑nitrobenzenesulfonyl group provides a UV‑active tag for automated purification and may be reduced to an aniline for further diversification [REFS‑1][REFS‑2]. Compared with the linear pentanoate or acetate analogues, the branched ester imparts distinct lipophilicity and steric properties that may yield different SAR trends across a screening panel [REFS‑1].

Physicochemical Probe for Evaluating Ester Branching Effects on Cellular Permeability and Metabolic Stability

Because the compound differs from the pentanoate congener solely in the branching of the 6‑carbon acyl chain, head‑to‑head comparison of the two molecules in Caco‑2 permeability assays and microsomal stability experiments can isolate the contribution of ester architecture to ADME properties. The predicted +0.4 logP increment of the 2‑ethylbutanoate ester provides a testable hypothesis for permeability enhancement [REFS‑1][REFS‑2].

Negative Control or Comparator in COX‑2 Inhibitor Programmes Featuring Sulfonylpyrazole Cores

The 4‑nitrobenzenesulfonyl pharmacophore is structurally related to the arylsulfonamide moiety of celecoxib and other COX‑2‑selective inhibitors claimed in US 6,472,416 [REFS‑1]. The target compound can serve as a matched molecular pair comparator for evaluating the impact of replacing the sulfonamide NH₂ with a nitro group, or the effect of ester vs. amide at C‑5, when profiling COX‑2 potency and selectivity [REFS‑1].

Application

Selection Property

Validation Focus

Diversity‑oriented sulfonylpyrazole library synthesis

5‑ester modifiability & UV‑active tag

Branching‑dependent SAR trends in screening panels

Ester branching ADME probe

Lipophilicity & steric profiles

Permeability‑stability trade‑off assessment

COX‑2 inhibitor pharmacological comparator

Nitro vs. sulfonamide pharmacophore

COX‑2 potency and selectivity profiling